Cas no 78605-38-6 (Phosphonic acid, (2-oxo-3(2H)-oxazolyl)-, diphenyl ester)

• Product Name: Phosphonic acid, (2-oxo-3(2H)-oxazolyl)-, diphenyl ester
• CAS No: 78605-38-6
• MF: C₁₅H₁₂NO₅P
• MW: 317.233244895935
• CID: 534254
• PubChem ID: 11099145
• Update Time: 2025-04-19

Phosphonic acid, (2-oxo-3(2H)-oxazolyl)-, diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-oxo-3(2H)-oxazolyl)-, diphenyl ester
• 4-diphenoxyphosphoryl-5H-1,3-oxazol-2-one
• 78605-38-6
• Diphenyl (2-oxooxazol-3(2H)-yl)phosphonate

• Inchi： 1S/C15H12NO5P/c17-15-16(11-12-19-15)22(18,20-13-7-3-1-4-8-13)21-14-9-5-2-6-10-14/h1-12H
• InChI Key： XEHJDUMGVMBKNY-UHFFFAOYSA-N
• SMILES： P(N1C(=O)OC=C1)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.04530948g/mol
• Monoisotopic Mass: 317.04530948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.1Ų